5-(4-chlorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidine-4-thione

• IUPAC Name: 5-(4-chlorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidine-4-thione
• InChI: InChI=1S/C13H9ClN2S2/c1-7-10(8-2-4-9(14)5-3-8)11-12(17)15-6-16-13(11)18-7/h2-6H,1H3,(H,15,16,17)
• InChI Key: PGGBMECYUHABCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(S1)N=CNC2=S)C3=CC=C(C=C3)Cl
• Molecular Formula: C13H9ClN2S2
• DSSTOX Substance ID: DTXSID00402969
• Molecular Weight: 292.8 g/mol
• CAS RN: 500198-74-3

Description

“5-(4-Chlorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidine-4-thione” is a chemical compound with the empirical formula C12H7ClN2S2 and a molecular weight of 278.78. It is a solid substance.

Synthesis Analysis

The formation of thiones like “this compound” can be studied via the conversion of the C=O group into the C=S functional group-based tricyclic pyrimidinone systems using Lawesson’s reagent and phosphorus pentasulfide as thionation agents.

Chemical Reactions Analysis

The formation of thiones like “this compound” involves the conversion of the C=O group into the C=S functional group-based tricyclic pyrimidinone systems.

Physical And Chemical Properties Analysis

“this compound” is a solid substance. It has an empirical formula of C12H7ClN2S2 and a molecular weight of 278.78.

Mechanism of Action

Target of Action

The primary target of 5-(4-chlorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidine-4-thione is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial enzyme involved in cell cycle regulation, particularly the transition from the G1 phase to the S phase. Inhibition of CDK2 can halt cell cycle progression, making it an appealing target for cancer treatment .

Mode of Action

This compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal cell cycle progression, leading to cell cycle arrest. The compound’s interaction with CDK2 also induces apoptosis within cancer cells .

Biochemical Pathways

The compound affects the cell cycle regulation pathway by inhibiting CDK2 . This inhibition disrupts the normal progression of the cell cycle, leading to cell cycle arrest. The downstream effects include the induction of apoptosis and the inhibition of cell proliferation .

Result of Action

The compound’s action results in significant cytotoxic activities against various cancer cell lines . For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines, and moderate activity against HepG-2 . The compound’s interaction with CDK2 leads to cell cycle arrest and apoptosis induction within cancer cells .

Advantages and Limitations for Lab Experiments

5-(4-chlorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidine-4-thione has several advantages for lab experiments, including its high purity and potency, which make it suitable for scientific research applications. However, this compound also has some limitations, including its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 5-(4-chlorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidine-4-thione. One direction is to further explore its potential therapeutic applications in cancer research, immunology, and neurology. Another direction is to investigate its potential for combination therapy with other drugs. Additionally, there is a need for further research on the safety and toxicity of this compound in animal models and human clinical trials.
Conclusion
In conclusion, this compound is a small molecule inhibitor that has shown promising results in various scientific research studies. Its high purity and potency make it suitable for scientific research applications. Further research is needed to fully explore its potential therapeutic applications and safety profile.

Scientific Research Applications

5-(4-chlorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidine-4-thione has been extensively studied for its potential therapeutic applications in various scientific research studies. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells by targeting specific proteins involved in cancer cell proliferation. In immunology, this compound has been shown to modulate the immune response by regulating the activity of immune cells. In neurology, this compound has been studied for its potential to treat neurodegenerative diseases by targeting specific proteins involved in neuronal survival and function.

Safety and Hazards

The safety information for “5-(4-chlorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidine-4-thione” indicates that it is classified as Acute Tox. 4 Oral - Aquatic Chronic 4 - Eye Irrit. 2.

Biochemical Analysis

Biochemical Properties

5-(4-chlorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidine-4-thione plays a significant role in biochemical reactions, particularly as an inhibitor of certain enzymes. It has been found to interact with cyclin-dependent kinase 2 (CDK2), a crucial enzyme involved in cell cycle regulation . The compound binds to the active site of CDK2, inhibiting its activity and thereby affecting cell proliferation. Additionally, it interacts with other proteins and biomolecules, potentially influencing various signaling pathways.

Cellular Effects

The effects of this compound on cellular processes are profound. It has been shown to inhibit the growth of several cancer cell lines, including MCF-7 (breast cancer), HCT-116 (colon cancer), and HepG-2 (liver cancer) . The compound induces cell cycle arrest at the G0-G1 phase and promotes apoptosis, thereby reducing cell viability. It also affects cell signaling pathways, gene expression, and cellular metabolism, contributing to its antiproliferative effects.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to the active site of CDK2, forming hydrogen bonds with key amino acids such as Leu83 . This binding inhibits the kinase activity of CDK2, leading to cell cycle arrest and apoptosis. The compound also influences gene expression by modulating transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable under standard laboratory conditions, but its activity may decrease over prolonged periods due to degradation . Long-term studies have shown that the compound can maintain its antiproliferative effects for extended durations, although its efficacy may diminish with time.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits significant antiproliferative activity with minimal toxicity . At higher doses, toxic effects such as hepatotoxicity and nephrotoxicity have been observed. The compound’s therapeutic window is thus narrow, necessitating careful dosage optimization in preclinical studies.

Metabolic Pathways

This compound is involved in several metabolic pathways. It is primarily metabolized by liver enzymes, including cytochrome P450 . The compound undergoes oxidation and conjugation reactions, leading to the formation of various metabolites. These metabolic processes can influence the compound’s bioavailability and efficacy.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through passive diffusion and active transport mechanisms . It interacts with transporters and binding proteins, which facilitate its movement across cellular membranes. The compound tends to accumulate in tissues with high metabolic activity, such as the liver and kidneys.

Subcellular Localization

The subcellular localization of this compound is critical for its activity. The compound is predominantly localized in the cytoplasm, where it interacts with various enzymes and proteins . Post-translational modifications, such as phosphorylation, can influence its localization and function, directing it to specific cellular compartments or organelles.